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Compound of Interest

Compound Name: 5-(Hydroxymethyl)cyclohex-2-enol

Cat. No.: B3021480 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 5-(Hydroxymethyl)cyclohex-2-
enol (CAS No. 156041-33-7) was not readily available. The following guidance is based on the

safety data of structurally similar compounds, such as cyclohexene and 2-cyclohexen-1-one,

and general principles of laboratory safety. Researchers should handle this compound with

caution and perform a thorough risk assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 5-
(Hydroxymethyl)cyclohex-2-enol in a laboratory setting. The information is intended for

researchers, scientists, and professionals in drug development.

Hazard Identification and Precautionary Measures
Based on analogous compounds, 5-(Hydroxymethyl)cyclohex-2-enol is anticipated to be a

flammable liquid and may be harmful if swallowed or inhaled. It may also cause skin and eye

irritation. The following table summarizes the potential hazards and corresponding

precautionary statements.
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Hazard Class Statement
Precautionary
Statements
(Prevention)

Precautionary
Statements
(Response)

Flammable liquids

Highly flammable

liquid and vapour.[1]

[2][3][4]

Keep away from heat,

hot surfaces, sparks,

open flames and other

ignition sources. No

smoking. Keep

container tightly

closed. Ground and

bond container and

receiving equipment.

Use explosion-proof

electrical/ventilating/lig

hting equipment. Use

non-sparking tools.

Take action to prevent

static discharges.[1][2]

In case of fire: Use

appropriate media to

extinguish.

Acute toxicity (Oral)
Harmful if swallowed.

[3][4]

Wash skin thoroughly

after handling. Do not

eat, drink or smoke

when using this

product.

IF SWALLOWED:

Immediately call a

POISON

CENTER/doctor.

Rinse mouth. Do NOT

induce vomiting.[4]

Skin

corrosion/irritation

Causes skin irritation.

[1][2]

Wash skin thoroughly

after handling. Wear

protective gloves.

IF ON SKIN: Wash

with plenty of soap

and water. If skin

irritation occurs: Get

medical

advice/attention. Take

off contaminated

clothing and wash it

before reuse.

Serious eye

damage/eye irritation

Causes serious eye

irritation.

Wear eye

protection/face

IF IN EYES: Rinse

cautiously with water
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protection. for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. If eye irritation

persists: Get medical

advice/attention.

Specific target organ

toxicity (single

exposure)

May cause

drowsiness or

dizziness.[1][2]

Avoid breathing mist

or vapours. Use only

outdoors or in a well-

ventilated area.[1][2]

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing. Call a

POISON

CENTER/doctor if you

feel unwell.

Hazardous to the

aquatic environment

Very toxic to aquatic

life with long lasting

effects.[1][2]

Avoid release to the

environment.[1][2][3]

[4]

Collect spillage.[3][4]

Operational and Disposal Plan
1. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any

signs of degradation or puncture before use.

Lab Coat: A flame-retardant lab coat should be worn at all times.

Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection: All handling of 5-(Hydroxymethyl)cyclohex-2-enol should be

conducted in a well-ventilated laboratory or inside a chemical fume hood to minimize
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inhalation exposure.

2. Handling and Storage:

Ventilation: Use only in a well-ventilated area, preferably within a certified chemical fume

hood.

Ignition Sources: Keep away from all sources of ignition, including open flames, hot plates,

and electrical equipment that is not intrinsically safe.[1][2][3][4]

Static Discharge: Take precautionary measures against static discharge.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[5] The container should be properly

labeled with the chemical name and hazard information.

3. Spill Response:

Small Spills: In the event of a small spill, absorb the chemical with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.

Large Spills: For larger spills, evacuate the area and contact the appropriate emergency

response team.

Ventilation: Ensure the area is well-ventilated to disperse any vapors.

4. Disposal:

Waste Characterization: All waste containing 5-(Hydroxymethyl)cyclohex-2-enol must be

treated as hazardous waste.

Containerization: Collect waste in a properly labeled, sealed container.

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations. Do not dispose of it down the

drain or in regular trash.[5]
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Safety Workflow
The following diagram illustrates the logical workflow for safely handling 5-
(Hydroxymethyl)cyclohex-2-enol.

Safe Handling Workflow for 5-(Hydroxymethyl)cyclohex-2-enol

Preparation

Handling

Contingency & Disposal

Conduct Risk Assessment

Gather Required PPE:
- Goggles/Face Shield

- Chemically Resistant Gloves
- Flame-Retardant Lab Coat

Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

Handle Chemical Away from
Ignition Sources

Store in Tightly Closed Container
in a Cool, Dry, Ventilated Area

Spill Response:
- Absorb with Inert Material

- Ventilate Area

If Spill Occurs

Dispose of as Hazardous Waste
via Licensed Contractor

After Use
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Click to download full resolution via product page

Safe handling workflow for 5-(Hydroxymethyl)cyclohex-2-enol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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